N-[(4-bromophenyl)(phenyl)methyl]-3,4,5-trimethoxybenzamide

• Molecular Formula: C23H22BrNO4
• Molecular Weight: 456.3 g/mol
• IUPAC Name: N-[(4-bromophenyl)-phenylmethyl]-3,4,5-trimethoxybenzamide
• InChI: InChI=1S/C23H22BrNO4/c1-27-19-13-17(14-20(28-2)22(19)29-3)23(26)25-21(15-7-5-4-6-8-15)16-9-11-18(24)12-10-16/h4-14,21H,1-3H3,(H,25,26)
• InChI Key: OAZCZCRPBJSMAK-UHFFFAOYSA-N
• SMILES: COC1=CC(=CC(=C1OC)OC)C(=O)NC(C2=CC=CC=C2)C3=CC=C(C=C3)Br

Description

N-[(4-bromophenyl)(phenyl)methyl]-3,4,5-trimethoxybenzamide is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound falls under the category of benzamide derivatives, which have been extensively studied for their diverse pharmacological activities.

Mechanism of Action

The mechanism of action of N-[(4-bromophenyl)(phenyl)methyl]-3,4,5-trimethoxybenzamide is not fully understood. However, it has been suggested that the compound exerts its pharmacological activities by inhibiting various enzymes and signaling pathways. For example, it has been shown to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell division. This inhibition leads to the accumulation of DNA damage and ultimately, cell death. The compound has also been shown to inhibit the activity of histone deacetylases (HDACs), which play a crucial role in gene expression and cell differentiation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-[(4-bromophenyl)(phenyl)methyl]-3,4,5-trimethoxybenzamide have been studied in vitro and in vivo. In vitro studies have shown that the compound exhibits potent anticancer activity against a wide range of cancer cell lines, including breast, lung, and colon cancer. The compound has also been shown to exhibit antifungal and antiviral activities. In vivo studies have shown that the compound has neuroprotective effects and can improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-[(4-bromophenyl)(phenyl)methyl]-3,4,5-trimethoxybenzamide is its broad-spectrum activity against cancer cell lines. This makes it a promising candidate for the development of novel anticancer drugs. Additionally, the compound has been shown to exhibit potent antifungal and antiviral activities, which could have significant therapeutic implications. However, one of the limitations of the compound is its poor solubility in aqueous solutions, which can make it challenging to use in certain experimental settings.

Future Directions

There are several future directions for the study of N-[(4-bromophenyl)(phenyl)methyl]-3,4,5-trimethoxybenzamide. One of the most promising areas of research is the development of novel anticancer drugs based on the structure of the compound. Additionally, the compound could be further studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Further studies are also needed to elucidate the exact mechanism of action of the compound and to optimize its pharmacological properties.

Synthesis Methods

The synthesis of N-[(4-bromophenyl)(phenyl)methyl]-3,4,5-trimethoxybenzamide involves the reaction between 3,4,5-trimethoxybenzoic acid and 4-bromo-benzyl chloride in the presence of a base such as triethylamine. The reaction proceeds through the formation of an intermediate, which is then treated with ammonium hydroxide to yield the final product. The synthesis method has been optimized to obtain high yields of the compound with good purity.

Scientific Research Applications

N-[(4-bromophenyl)(phenyl)methyl]-3,4,5-trimethoxybenzamide has been studied extensively for its potential therapeutic applications. It has been shown to exhibit anticancer, antifungal, and antiviral activities. The compound has also been studied for its potential use as a neuroprotective agent and in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.